4-(2-Aminopyridin-3-yloxy)benzonitrile

• Molecular Formula: C12H9N3O
• Molecular Weight: 211.22 g/mol
• IUPAC Name: 4-(2-aminopyridin-3-yl)oxybenzonitrile
• InChI: InChI=1S/C12H9N3O/c13-8-9-3-5-10(6-4-9)16-11-2-1-7-15-12(11)14/h1-7H,(H2,14,15)
• InChI Key: PJOHYYVXQJICLH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)N)OC2=CC=C(C=C2)C#N

Description

4-(2-Aminopyridin-3-yloxy)benzonitrile is a useful research compound. Its molecular formula is C12H9N3O and its molecular weight is 211.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Heated a mixture of potassium carbonate (31.38 g, 227.0 mmol), 2-aminopyridin-3-ol (10.00 g, 90.82 mmol), 4-fluorobenzonitrile (11.00 g, 90.82 mmol), and DMF (80 mL) at 90° C. for 3 hours. Cooled, partitioned between ethyl acetate and water, washed the organic layer twice with water, once with 2N NaOH, brine, dried, and concentrated. Dissolved the residue in dichloromethane (20 mL), added hexanes (150 mL), concentrated to 130 mL, filtered, and dried to afford the title compound (13.95 g, 72.72% yield) as a tan powder.